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Compound of Interest

Compound Name: Chroman-3-amine hydrochloride

Cat. No.: B106966

Essential Safety and Handling Guide for
Chroman-3-amine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Chroman-3-amine hydrochloride. Our aim is to furnish
laboratory personnel with the necessary information to ensure safety and compliance, thereby
fostering a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Chroman-3-amine hydrochloride is classified as harmful if swallowed, causes skin irritation,
serious eye irritation, and may cause respiratory irritation. Adherence to stringent safety
protocols is mandatory to mitigate these risks.

1.1. GHS Classification
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Hazard . .

Hazard Class Category Pictogram Signal Word
Statement

Acute toxicity, H302: Harmful if )

4 GHSO07 Warning

Oral swallowed

Skin
H315: Causes

corrosion/irritatio 2 o GHSO07 Warning
skin irritation

n

Serious eye H319: Causes

damage/eye 2A serious eye GHSO07 Warning

irritation irritation

Specific target H335: May

organ toxicity — 3 cause respiratory  GHSO07 Warning

single exposure

irritation

1.2. Recommended Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against accidental exposure. The following table

outlines the minimum required PPE when handling Chroman-3-amine hydrochloride.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles with a

face shield (8-inch minimum).

[1]

Protects against splashes and

airborne particles.

Hand Protection

Nitrile or Neoprene gloves.
Double gloving is

recommended.

Provides a barrier against skin
contact. Due to the lack of
specific breakthrough time
data for Chroman-3-amine
hydrochloride, it is crucial to
change gloves immediately
upon any sign of

contamination.

Body Protection

A chemically resistant lab coat,

worn fully buttoned.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

Minimizes inhalation of dust

particles.

Physical and Chemical Properties

Understanding the physical and chemical properties of Chroman-3-amine hydrochloride is

crucial for its safe handling and use in experiments.

Property Value Reference
18518-71-3/59108-53-1 /

CAS Number [2]
211506-59-1

Molecular Formula CoH12CINO [2]

Molecular Weight 185.65 g/mol [2]

Physical Form Solid

Melting Point

240-241 °C (decomposes)

[2]

Storage Temperature

Room temperature, keep dry

and cool.
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Note: Multiple CAS numbers may exist for different isomers or batches.
2.1. Solubility

While specific solubility data for Chroman-3-amine hydrochloride is not readily available,
amine hydrochlorides are generally soluble in polar solvents. Preliminary tests should be
conducted on a small scale to determine the optimal solvent for a specific application. General
solubility guidance for similar compounds suggests:

Solvent Expected Solubility
Water Soluble
Ethanol Soluble
Methanol Soluble
DMSO Soluble
Dimethylformamide (DMF) Soluble

Operational Plan: From Receipt to Use

A systematic approach to handling Chroman-3-amine hydrochloride from the moment it
arrives in the laboratory is essential for safety and procedural consistency.
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Operational Workflow for Handling Chroman-3-amine hydrochloride

4 Receiving and Storage )

Receiving:
- Inspect container for damage.
- Verify label information.

Upon receipt

Storage:
- Store at room temperature.
- Keep container tightly closed in a dry, well-ventilated area.

J

For use

4 Handling an%Preparation )

Weighing:
- Perform in a chemical fume hood.
- Use appropriate PPE.

For solution preparation

Dissolution:
- Add solid to solvent slowly.
- Use a compatible solvent.

N J

Ready for experiment

Experimental Use

Experimental Procedure:
- Conduct experiment in a designated area.
- Maintain situational awareness.

Click to download full resolution via product page

Operational Workflow Diagram

3.1. Receiving and Storage
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Upon receiving a shipment of Chroman-3-amine hydrochloride, immediately inspect the
container for any signs of damage or leakage. Verify that the label information matches the
order details. The compound should be stored at room temperature in a tightly sealed
container, in a dry and well-ventilated area.

3.2. Weighing and Solution Preparation

All weighing and solution preparation activities must be conducted in a certified chemical fume
hood to minimize inhalation exposure. Wear all prescribed PPE, including double gloves. When
preparing solutions, add the solid Chroman-3-amine hydrochloride to the solvent slowly and
stir to dissolve.

3.3. Representative Experimental Protocol: Acylation of an Aromatic Amine

The following is a general protocol for the acylation of an aromatic amine, a common reaction
type for this class of compounds. This protocol should be adapted and optimized for the
specific research objectives.

Materials:

o Chroman-3-amine hydrochloride

e Anhydrous dichloromethane (DCM) as solvent

» Triethylamine (TEA) as a base

o Acetyl chloride as the acylating agent

» Nitrogen or Argon gas for inert atmosphere

o Standard laboratory glassware (round-bottom flask, dropping funnel, magnetic stirrer)

Procedure:

e Set up a flame-dried round-bottom flask equipped with a magnetic stir bar under an inert
atmosphere (Nitrogen or Argon).

e To the flask, add Chroman-3-amine hydrochloride (1 equivalent).
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e Add anhydrous DCM to the flask to dissolve the amine hydrochloride.
e Cool the solution to 0 °C using an ice bath.

e Slowly add triethylamine (2.2 equivalents) to the reaction mixture to neutralize the
hydrochloride and act as a base for the reaction.

e |n a separate, dry dropping funnel, prepare a solution of acetyl chloride (1.1 equivalents) in
anhydrous DCM.

o Add the acetyl chloride solution dropwise to the stirred reaction mixture at 0 °C over a period
of 15-30 minutes.

 After the addition is complete, allow the reaction to warm to room temperature and stir for 2-
4 hours, or until the reaction is complete (monitored by TLC or LC-MS).

» Upon completion, quench the reaction by the slow addition of water.
o Transfer the mixture to a separatory funnel and separate the organic layer.

» Wash the organic layer sequentially with 1M HCI, saturated sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography or recrystallization as needed.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Response Procedures

Chemical Spill

Click to download full resolution via product page

Emergency Procedures Flowchart

4.1. Spill Response

o Small Spill: For a small spill of solid material, carefully sweep it up, avoiding dust generation,
and place it into a sealed, labeled container for hazardous waste disposal. The area should
then be decontaminated with a suitable cleaning agent.

o Large Spill: In the event of a large spill, evacuate the laboratory immediately and alert others
in the vicinity. Contact your institution's Environmental Health and Safety (EHS) department.
Do not attempt to clean up a large spill without proper training and equipment.

4.2. Personal Exposure

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove any contaminated clothing.

o Eye Contact: Immediately flush eyes with a gentle stream of water from an eyewash station
for at least 15 minutes, holding the eyelids open.

 Inhalation: Move the individual to fresh air immediately.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.

In all cases of personal exposure, seek immediate medical attention and provide the Safety
Data Sheet (SDS) for Chroman-3-amine hydrochloride to the responding medical personnel.

Disposal Plan

Proper disposal of Chroman-3-amine hydrochloride and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

5.1. Waste Segregation and Collection

e Solid Waste: Unused or waste Chroman-3-amine hydrochloride powder, as well as
contaminated items such as gloves, weigh boats, and paper towels, must be collected in a
designated, clearly labeled hazardous waste container. The container should be kept closed
when not in use.

o Liquid Waste: Solutions containing Chroman-3-amine hydrochloride should be collected in
a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless their compatibility is known.

5.2. Disposal Procedure

All waste containing Chroman-3-amine hydrochloride must be disposed of as hazardous
chemical waste. Contact your institution's EHS department or a licensed hazardous waste
disposal contractor to arrange for pickup and disposal. Do not dispose of this chemical down
the drain or in the regular trash.

5.3. Decontamination of Glassware

Glassware that has come into contact with Chroman-3-amine hydrochloride should be
decontaminated before being returned to general use. A triple rinse with a suitable solvent
(e.g., ethanol or acetone), followed by a wash with soap and water, is generally recommended.
The rinsate from the initial rinses should be collected as hazardous liquid waste.

By adhering to these guidelines, researchers and laboratory personnel can handle Chroman-
3-amine hydrochloride safely and effectively, minimizing risks and ensuring a secure working
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environment. Always consult your institution's specific safety protocols and the most recent
Safety Data Sheet for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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